Cas no 2137146-70-2 (tert-butyl N-(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate
• CAS No: 2137146-70-2
• MF: C₁₄H₂₃N₃O₄
• MW: 297.350123643875
• CID: 6239896
• PubChem ID: 165500270
• Update Time: 2025-06-11

tert-butyl N-(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate
• 2137146-70-2
• EN300-1164876
• tert-butyl N-[(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropyl]carbamate

• Inchi： 1S/C14H23N3O4/c1-9-11(12(20-6)17(5)16-9)10(7-8-18)15-13(19)21-14(2,3)4/h8,10H,7H2,1-6H3,(H,15,19)/t10-/m0/s1
• InChI Key： IPZFHIFEVGXLQR-JTQLQIEISA-N
• SMILES： O(C(N[C@@H](CC=O)C1=C(N(C)N=C1C)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.16885622g/mol
• Monoisotopic Mass: 297.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate

Introduction to Tert-butyl N-(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate (CAS No. 2137146-70-2)

The compound Tert-butyl N-(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate, identified by its CAS number 2137146-70-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The presence of a tert-butyl group and a pyrazole core with specific substitutions makes this molecule a promising candidate for further investigation in drug discovery and development.

Recent studies in medicinal chemistry have highlighted the importance of chiral centers in the design of biologically active molecules. The (1S) configuration of the pyrazole ring in this compound is particularly noteworthy, as it may influence the compound's interaction with biological targets. The 5-methoxy and 1,3-dimethyl substituents on the pyrazole ring contribute to the molecule's unique electronic and steric properties, which are critical for its pharmacological efficacy.

The carbamate functional group at the propyl chain terminus introduces a polar moiety that can enhance solubility and binding affinity. This feature is particularly relevant in the context of drug design, where optimal solubility is often a key factor in determining a compound's bioavailability and therapeutic potential. The tert-butyl carbamate moiety also provides stability to the molecule, preventing unwanted side reactions that could compromise its efficacy.

Current research in the field of heterocyclic chemistry has demonstrated that pyrazole derivatives exhibit a wide range of biological activities. These include anti-inflammatory, anti-viral, and anti-cancer properties, among others. The specific arrangement of substituents on the pyrazole ring in this compound suggests that it may possess similar therapeutic benefits. For instance, the 5-methoxy group has been shown to modulate enzyme activity and receptor binding, while the dimethyl groups can influence molecular shape and flexibility.

In vitro studies have begun to explore the potential applications of this compound. Preliminary results indicate that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. The tert-butyl group appears to enhance binding stability, while the pyrazole core provides a scaffold for further derivatization to optimize biological activity. These findings are particularly exciting given the growing interest in targeted therapies that leverage precise molecular interactions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are employed to achieve the desired stereochemistry. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the final product.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current guidelines emphasize the importance of understanding both pharmacokinetic and pharmacodynamic properties early in the development process. This compound's structural features make it an attractive candidate for further investigation under these guidelines.

The role of computational chemistry in designing novel molecules cannot be overstated. Molecular modeling techniques are being used extensively to predict how this compound will interact with biological targets at an atomic level. These predictions help guide experimental efforts by identifying potential lead compounds that require further optimization.

The broader implications of this research extend beyond individual compounds like this one. They contribute to our understanding of how structural features influence biological activity—a fundamental principle in drug design. As more data becomes available on compounds like this one through both computational methods and experimental validation, we can expect new insights into disease mechanisms and therapeutic strategies.

In conclusion,Tert-butyl N-(1S)-1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-3-oxopropylcarbamate (CAS No. 2137146-70-2) represents an exciting development in pharmaceutical chemistry with significant potential for future research applications. Its unique structural features make it an excellent candidate for further investigation into various therapeutic areas where precise molecular interactions are critical for efficacy.